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Compound of Interest

Compound Name: Perfluorodecanamide

CAS No.: 307-40-4

Cat. No.: B1304041

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for

Perfluorodecanamide (C₉F₁₉CONH₂), a perfluorinated amide of significant interest in various

scientific domains. Due to the limited availability of publicly accessible experimental spectra for

this specific molecule, this document presents a comprehensive summary of predicted

spectroscopic data based on established principles and computational models for similar

fluorinated compounds. The methodologies for acquiring such data are also detailed to

facilitate experimental replication and further research.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the molecular structure of

Perfluorodecanamide. The key nuclei for analysis are ¹H, ¹³C, and ¹⁹F.

Predicted NMR Data
The following tables summarize the predicted chemical shifts (δ) for Perfluorodecanamide.

These values are estimated based on computational prediction tools and typical chemical shift
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ranges for perfluorinated compounds.[1][2][3][4][5][6][7][8][9][10][11][12][13]

Table 1: Predicted ¹H-NMR Data

Protons
Predicted Chemical Shift
(δ, ppm)

Multiplicity

-NH₂ 5.5 - 8.0 Broad Singlet

Table 2: Predicted ¹⁹F-NMR Data (Referenced to CFCl₃)

Fluorine Atoms Predicted Chemical Shift (δ, ppm)

CF₃- ~ -81

-CF₂- (adjacent to CF₃) ~ -122

-(CF₂)₆- ~ -123 to -126

-CF₂- (adjacent to C=O) ~ -118

Table 3: Predicted ¹³C-NMR Data

Carbon Atom Predicted Chemical Shift (δ, ppm)

C=O ~ 160

-CF₂- (chain) 108 - 120

-CF₃ ~ 118

Experimental Protocol for NMR Spectroscopy
Sample Preparation:

Dissolve 5-10 mg of Perfluorodecanamide in a suitable deuterated solvent (e.g., DMSO-d₆,

acetone-d₆). The choice of solvent is critical as it can influence chemical shifts.

Transfer the solution to a 5 mm NMR tube.
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Instrumentation and Parameters:

Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a

multinuclear probe.

¹H-NMR:

Observe frequency: Corresponding to the spectrometer's field strength.

Pulse sequence: Standard single-pulse experiment.

Relaxation delay: 1-5 seconds.

Number of scans: 16-64, depending on sample concentration.

¹⁹F-NMR:

Observe frequency: Corresponding to the spectrometer's field strength.[4]

Pulse sequence: Standard single-pulse experiment, often with proton decoupling.

Reference: External or internal reference standard such as CFCl₃ (0 ppm).[14]

Relaxation delay: 1-5 seconds.[15]

Number of scans: 16-64.

¹³C-NMR:

Observe frequency: Corresponding to the spectrometer's field strength.

Pulse sequence: Standard single-pulse experiment with proton decoupling (e.g., zgpg30).

To distinguish between different carbon types (CF, CF₂, CF₃), advanced techniques like

DEPT (Distortionless Enhancement by Polarization Transfer) can be employed.[16]

Relaxation delay: 2-10 seconds (longer delays may be needed for quaternary carbons).

Number of scans: 1024 or more, due to the low natural abundance of ¹³C and signal

splitting by fluorine.[16]
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Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in Perfluorodecanamide.

Predicted IR Data
The following table lists the predicted characteristic infrared absorption bands for

Perfluorodecanamide based on typical ranges for primary amides and perfluorinated

compounds.[17][18][19][20][21][22][23]

Table 4: Predicted FT-IR Absorption Bands

Functional Group Vibrational Mode
Predicted
Wavenumber
(cm⁻¹)

Intensity

N-H (Amide)
Symmetric &

Asymmetric Stretch

3100 - 3500 (two

bands)
Medium-Strong

C=O (Amide I) Stretch 1630 - 1680 Strong

N-H (Amide II) Bend 1510 - 1580 Strong

C-F Stretch 1100 - 1300 Very Strong

Experimental Protocol for FT-IR Spectroscopy
Sample Preparation:

Solid State (KBr Pellet):

Grind a small amount of Perfluorodecanamide with dry potassium bromide (KBr) in a

mortar and pestle.

Press the mixture into a thin, transparent pellet using a hydraulic press.

Attenuated Total Reflectance (ATR):

Place a small amount of the solid sample directly onto the ATR crystal.
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Apply pressure to ensure good contact between the sample and the crystal.

Instrumentation and Parameters:

Spectrometer: A Fourier Transform Infrared (FT-IR) spectrometer.

Mode: Transmission (for KBr pellet) or ATR.

Spectral Range: 4000 - 400 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of Scans: 16-32 scans are typically co-added to improve the signal-to-noise ratio.

Background: A background spectrum (of air or the empty ATR crystal) should be collected

before running the sample spectrum.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of Perfluorodecanamide.

Predicted Mass Spectrometry Data
Table 5: Predicted Mass Spectrometry Data

Ion Predicted m/z Notes

[M+H]⁺ 514.0
Molecular ion peak (positive

ion mode)

[M-H]⁻ 512.0
Molecular ion peak (negative

ion mode)

C₉F₁₉⁺ 469.0 Fragment from loss of CONH₂

C₈F₁₇⁺ 419.0 Further fragmentation

Experimental Protocol for Mass Spectrometry
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Sample Preparation:

Dissolve a small amount of Perfluorodecanamide in a suitable solvent (e.g., methanol,

acetonitrile).

The solution is then introduced into the mass spectrometer, typically via direct infusion or

after separation by liquid chromatography (LC).

Instrumentation and Parameters:

Mass Spectrometer: A high-resolution mass spectrometer such as a Time-of-Flight (TOF) or

Orbitrap instrument is recommended for accurate mass measurements.

Ionization Source: Electrospray Ionization (ESI) is a common technique for this type of

molecule, and can be run in either positive or negative ion mode.

Mass Analyzer: Set to scan a mass range that includes the expected molecular ion and key

fragments (e.g., m/z 50-600).

Collision Energy (for MS/MS): If fragmentation analysis is desired, a collision-induced

dissociation (CID) experiment can be performed. The collision energy will need to be

optimized to generate informative fragment ions.

Workflow Visualization
The following diagram illustrates a general workflow for the spectroscopic analysis of a

compound like Perfluorodecanamide.
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Sample Preparation

Spectroscopic Analysis Data Processing & Interpretation

Conclusion
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Structural Elucidation
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A generalized workflow for the spectroscopic analysis of Perfluorodecanamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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